Cas no 344273-75-2 (3-({[(2,6-dichlorophenyl)methyl]sulfanyl}methyl)-4-ethyl-5-{[(4-fluorophenyl)methyl]sulfanyl}-4H-1,2,4-triazole)

• Product Name: 3-({[(2,6-dichlorophenyl)methyl]sulfanyl}methyl)-4-ethyl-5-{[(4-fluorophenyl)methyl]sulfanyl}-4H-1,2,4-triazole
• CAS No: 344273-75-2
• MF: C₁₉H₁₈Cl₂FN₃S₂
• MW: 442.400722980499
• CID: 5742685
• PubChem ID: 3783827
• Update Time: 2023-11-10

3-({[(2,6-dichlorophenyl)methyl]sulfanyl}methyl)-4-ethyl-5-{[(4-fluorophenyl)methyl]sulfanyl}-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 344273-75-2
• AKOS005097941
• 3-[(2,6-dichlorophenyl)methylsulfanylmethyl]-4-ethyl-5-[(4-fluorophenyl)methylsulfanyl]-1,2,4-triazole
• 3-({[(2,6-dichlorophenyl)methyl]sulfanyl}methyl)-4-ethyl-5-{[(4-fluorophenyl)methyl]sulfanyl}-4H-1,2,4-triazole
• 7H-514S
• 3-{[(2,6-dichlorobenzyl)sulfanyl]methyl}-4-ethyl-5-[(4-fluorobenzyl)sulfanyl]-4H-1,2,4-triazole

• Inchi： 1S/C19H18Cl2FN3S2/c1-2-25-18(12-26-11-15-16(20)4-3-5-17(15)21)23-24-19(25)27-10-13-6-8-14(22)9-7-13/h3-9H,2,10-12H2,1H3
• InChI Key： UJASIAVPEAEQEJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CSCC1=NN=C(N1CC)SCC1C=CC(=CC=1)F)Cl

Computed Properties

• Exact Mass: 441.0303235g/mol
• Monoisotopic Mass: 441.0303235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 81.3Ų